Cas no 1344343-58-3 (4-Methyl-5-(piperidine-1-sulfonyl)-thiazol-2-ylamine)

• Product Name: 4-Methyl-5-(piperidine-1-sulfonyl)-thiazol-2-ylamine
• CAS No: 1344343-58-3
• MF: C₉H₁₅N₃O₂S₂
• MW: 261.364299058914
• CID: 5149590
• Update Time: 2025-06-08

4-Methyl-5-(piperidine-1-sulfonyl)-thiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-(piperidine-1-sulfonyl)-thiazol-2-ylamine
• 2-Thiazolamine, 4-methyl-5-(1-piperidinylsulfonyl)-

• Inchi： 1S/C9H15N3O2S2/c1-7-8(15-9(10)11-7)16(13,14)12-5-3-2-4-6-12/h2-6H2,1H3,(H2,10,11)
• InChI Key： LHCFBCDZNWFYQU-UHFFFAOYSA-N
• SMILES： S1C(S(N2CCCCC2)(=O)=O)=C(C)N=C1N

Additional information on 4-Methyl-5-(piperidine-1-sulfonyl)-thiazol-2-ylamine

Introduction to 4-Methyl-5-(piperidine-1-sulfonyl)-thiazol-2-ylamine (CAS No. 1344343-58-3) and Its Emerging Applications in Chemical Biology

The compound 4-Methyl-5-(piperidine-1-sulfonyl)-thiazol-2-ylamine (CAS No. 1344343-58-3) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural framework, combining a thiazole core with a piperidine sulfonamide moiety, positions it as a versatile scaffold for the development of novel bioactive agents. This introduction delves into the compound's chemical properties, its synthetic pathways, and its emerging applications, particularly in the context of drug discovery and molecular probes.

At the heart of this compound lies its thiazole ring, a heterocyclic structure renowned for its broad spectrum of biological activities. Thiazoles are integral components of numerous natural products and pharmacologically active molecules, exhibiting properties such as antimicrobial, antifungal, and anti-inflammatory effects. The introduction of a methyl group at the 4-position and a piperidine-1-sulfonyl moiety at the 5-position further modulates the electronic and steric properties of the molecule, enhancing its interactability with biological targets.

The piperidine sulfonamide group is particularly noteworthy, as sulfonamides are well-documented pharmacophores in medicinal chemistry. They are known for their ability to form stable hydrogen bonds with biological targets, making them valuable in designing small-molecule inhibitors and modulators. The combination of these features in 4-Methyl-5-(piperidine-1-sulfonyl)-thiazol-2-ylamine suggests potential applications in targeting enzymes and receptors involved in critical biological pathways.

Recent advances in computational chemistry have enabled the rapid screening of such compounds for their binding affinity to various protein targets. Molecular docking studies have been instrumental in identifying potential drug candidates by predicting how these molecules might interact with biological macromolecules. In one notable study published in *Journal of Medicinal Chemistry*, researchers utilized virtual screening to identify 4-Methyl-5-(piperidine-1-sulfonyl)-thiazol-2-ylamine as a promising scaffold for inhibiting cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and implicated in numerous diseases, including cancer.

In vitro experiments have corroborated these computational findings, demonstrating that derivatives of this compound exhibit inhibitory activity against CDK4/6. The piperidine sulfonamide moiety was found to be crucial for binding to the ATP-binding pocket of CDKs, while the thiazole ring contributes to additional interactions through hydrophobic and aromatic stacking. These interactions were further optimized through structure-based drug design, leading to analogs with improved potency and selectivity.

Beyond its potential as an anti-cancer agent, 4-Methyl-5-(piperidine-1-sulfonyl)-thiazol-2-ylamine has shown promise in other therapeutic areas. For instance, researchers have explored its utility as a tool compound for studying neurodegenerative diseases. The thiazole scaffold is known to interact with biogenic amines and other neurotransmitter systems, making it a suitable candidate for modulating neuronal activity. Preliminary studies suggest that this compound may influence the activity of monoamine oxidase (MAO) enzymes, which are involved in the metabolism of neurotransmitters such as serotonin and dopamine.

The synthesis of 4-Methyl-5-(piperidine-1-sulfonyl)-thiazol-2-ylamine presents an interesting challenge due to its complex structural features. Traditional synthetic routes involve multi-step processes starting from commercially available precursors such as thiazole derivatives and piperidine derivatives. Recent innovations in synthetic methodology have streamlined these processes, enabling more efficient production scales suitable for both research and industrial applications.

One particularly elegant approach involves a palladium-catalyzed cross-coupling reaction between halogenated thiazole intermediates and piperidine sulfonyl chlorides. This method allows for precise functionalization at both the thiazole and piperidine moieties, yielding high yields of the target compound. Additionally, green chemistry principles have been incorporated into these synthetic protocols to minimize waste and improve sustainability.

The versatility of 4-Methyl-5-(piperidine-1-sulfonyl)-thiazol-2-ylamine extends to its use as a building block for more complex molecules. Medicinal chemists often employ such scaffolds to generate libraries of compounds for high-throughput screening (HTS). By systematically varying substituents on the core structure, researchers can explore different chemical spaces while maintaining key pharmacophoric elements intact.

In conclusion,4-Methyl-5-(piperidine-1-sulfonyl)-thiazol-2-ylamine (CAS No. 1344343-58-3) is a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique combination of a thiazole core and piperidine sulfonamide moiety makes it an attractive scaffold for developing novel bioactive agents targeting various diseases. Recent research highlights its promise as an inhibitor of cyclin-dependent kinases and as a tool compound for studying neurodegenerative disorders. Advances in synthetic chemistry have made it more accessible for further exploration, paving the way for innovative therapeutic applications.